Cas no 57325-55-0 (1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-)

1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)- structure
57325-55-0 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-
CAS No:57325-55-0
MF:C24H36N4
MW:380.569445610046
CID:345769
PubChem ID:10271166
Update Time:2025-04-19

1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4,8,11-Tetraazacyclotetradecane, 1,4-bis(phenylmethyl)-
    • 1,4-dibenzyl-1,4,8,11-tetrazacyclotetradecane
    • 57325-55-0
    • DTXSID40437694
    • SCHEMBL3999326
    • Inchi: 1S/C24H36N4/c1-3-9-23(10-4-1)21-27-17-7-13-25-15-16-26-14-8-18-28(20-19-27)22-24-11-5-2-6-12-24/h1-6,9-12,25-26H,7-8,13-22H2
    • InChI Key: DDTINNWIBGBCDP-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCCNCCNCCCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 380.29428
  • Monoisotopic Mass: 380.29399717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.54
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